Cas no 2411201-66-4 (N-[1-(1-Phenylimidazol-2-yl)ethyl]oxirane-2-carboxamide)

• Product Name: N-[1-(1-Phenylimidazol-2-yl)ethyl]oxirane-2-carboxamide
• CAS No: 2411201-66-4
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 6173372
• PubChem ID: 154880408
• Update Time: 2025-10-29

N-[1-(1-Phenylimidazol-2-yl)ethyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2411201-66-4
• Z3687607860
• EN300-7538233
• N-[1-(1-phenyl-1H-imidazol-2-yl)ethyl]oxirane-2-carboxamide
• N-[1-(1-Phenylimidazol-2-yl)ethyl]oxirane-2-carboxamide

• Inchi： 1S/C14H15N3O2/c1-10(16-14(18)12-9-19-12)13-15-7-8-17(13)11-5-3-2-4-6-11/h2-8,10,12H,9H2,1H3,(H,16,18)
• InChI Key： QPTYQPVQGFWCLK-UHFFFAOYSA-N
• SMILES： O1CC1C(NC(C)C1=NC=CN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 257.116426730g/mol
• Monoisotopic Mass: 257.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.4Ų

Additional information on N-[1-(1-Phenylimidazol-2-yl)ethyl]oxirane-2-carboxamide

Professional Introduction to N-[1-(1-Phenylimidazol-2-yl)ethyl]oxirane-2-carboxamide (CAS No. 2411201-66-4)

N-[1-(1-Phenylimidazol-2-ylethyl)]oxirane-2-carboxamide, with the CAS number 2411201-66-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of extensive study in medicinal chemistry. The unique structural features of this molecule, particularly its oxirane ring and the presence of a phenylimidazole moiety, contribute to its potential as a pharmacophore in drug design.

The N-[1-(1-Phenylimidazol-2-yl)ethyl]oxirane-2-carboxamide structure is characterized by a highly functionalized backbone, which includes an amide group and an oxirane ring. The oxirane ring, also known as an epoxide, is a key structural feature that can participate in various chemical reactions, including nucleophilic substitution and ring-opening reactions. These reactions are of particular interest in the synthesis of more complex molecules and in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the use of heterocyclic compounds in drug discovery. The phenylimidazole moiety is one such heterocycle that has shown promise in various biological assays. This particular scaffold is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in the design of small-molecule drugs. The combination of the phenylimidazole group with the oxirane ring in N-[1-(1-Phenylimidazol-2-yl)ethyl]oxirane-2-carboxamide suggests potential applications in the development of new therapeutic agents targeting a wide range of diseases.

The pharmaceutical industry has been actively exploring new ways to utilize N-[1-(1-Phenylimidazol-2-yl)ethyl]oxirane-2-carboxamide in drug development. One area of particular interest is its potential as an intermediate in the synthesis of more complex molecules. The presence of both an amide group and an oxirane ring provides multiple sites for functionalization, allowing chemists to tailor the properties of the molecule for specific applications. This flexibility makes it a valuable building block in the construction of novel drug candidates.

Recent studies have highlighted the importance of understanding the structural and functional relationships between different pharmacophores. In the case of N-[1-(1-Phenylimidazol-2-yl)ethyl]oxirane-2-carboxamide, researchers have been investigating how the presence of the phenylimidazole and oxirane moieties influences its biological activity. These studies have provided valuable insights into how structural modifications can affect the potency and selectivity of drug candidates.

The synthesis of N-[1-(1-Phenylimidazol-2-yl)ethyl]oxirane-2-carboxamide involves several key steps that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of a precursor molecule that contains both the phenylimidazole and oxirane functional groups. This precursor is then subjected to various chemical transformations to introduce the amide group and achieve the desired final structure. Each step in this process requires careful optimization to ensure high yield and purity.

The role of computational methods in drug discovery has also been increasingly recognized. Computational tools can be used to predict how different molecules will behave biologically, allowing researchers to prioritize their experimental efforts. In the case of N-[1-(1-Phenylimidazol-2-yl)ethyl]oxirane-2-carboxamide, computational studies have helped to elucidate its potential interactions with biological targets, providing valuable guidance for further development.

The potential applications of N-[1-(1-Phenylimidazol-2-yl)ethyl]oxirane-2-carboxamide extend beyond traditional pharmaceuticals. Researchers are exploring its use in other areas such as agrochemicals and materials science. The unique properties of this compound make it a versatile building block that can be adapted for various applications.

In conclusion, N-[1-(1-Phenylimidazol-2-yI)ethyl]oxirane - 2 - carboxamide (CAS No. 2411201664) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of both an amide group and an oxirane ring, make it a valuable component in drug design. Recent studies have highlighted its potential as an intermediate in synthesizing more complex molecules and as a pharmacophore targeting various diseases.